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Compound of Interest

Compound Name:
1-(2,2-Difluoroethoxy)-2-methoxy-

4-nitrobenzene

CAS No.: 1245773-14-1

Cat. No.: B3017240

Get Quote

Executive Summary: The Fluorine Effect
Fluorinated nitrobenzenes are critical electrophiles in nucleophilic aromatic substitution (

) reactions. The introduction of fluorine onto the nitrobenzene scaffold drastically alters
physicochemical behavior compared to non-fluorinated analogs.

Reactivity: The high electronegativity of fluorine (

) activates the ring for

at the ortho and para positions, often outperforming chlorine due to the high stability of the
Meisenheimer intermediate, despite the strength of the C-F bond.

Physical State: Unlike the crystalline nature of many nitro-compounds, mono- and di-

fluorinated nitrobenzenes are often dense liquids or low-melting solids at room temperature,

necessitating specific handling protocols for transfer and purification.
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The following table consolidates key physical data. Note the density trend: fluorine substitution

significantly increases density (

) relative to nitrobenzene (

), a critical factor for reactor loading and solvent extraction phase separation.

Table 1: Comparative Physical Properties of Key Intermediates

Compo
und

CAS No.
[1][2][3]
[4][5][6]

MW (
g/mol )

Physica
l State
(25°C)

MP (°C) BP (°C)
Density
(g/mL)

LogP
(Est)

2-

Fluoronitr

obenzen

e

1493-27-

2
141.10 Liquid -6 to -9 215 1.338 1.8

3-

Fluoronitr

obenzen

e

402-67-5 141.10 Liquid ~ 4 205 1.325 1.9

4-

Fluoronitr

obenzen

e

350-46-9 141.10

Low-

Melting

Solid

21 - 27 205 1.330 1.8

2,4-

Difluoroni

trobenze

ne

446-35-5 159.09 Liquid 9 - 10 203 1.451 1.8

2,4,6-

Trifluoron

itrobenze

ne

315-14-0 177.08 Liquid ~ 3 188 1.540 2.1
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Technical Insight: The melting point of 4-fluoronitrobenzene is close to ambient temperature.[4]

In process chemistry, this can lead to "freezing" in transfer lines if the facility temperature drops.

Heat tracing (

) is recommended for bulk transfer.

Spectroscopic Characterization (NMR)
Reliable identification relies on

and

NMR. The fluorine signal is highly sensitive to the electron-withdrawing nature of the nitro
group.

NMR (470 MHz,

,

ref):

Ortho-F (2-F): Resonates downfield (typically

to

) due to the strong inductive and through-space deshielding of the adjacent nitro group.

Para-F (4-F): Resonates slightly upfield relative to ortho (typically

to

).

Meta-F (3-F): Least affected by the nitro group's resonance withdrawal (typically

).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://minstar.lookchem.com/products/CasNo-1493-27-2-2-Fluoronitrobenzene-25935673.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3017240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,4-Difluoro: Shows two distinct signals with coupling (

) often visible if resolution permits.

NMR Diagnostic:

Look for the roofing effect in coupling constants. The proton ortho to the fluorine will exhibit

large

coupling (

), distinguishing it from H-H coupling.

Thermal Stability & Safety (DSC Analysis)
Nitro compounds are energetically unstable. Fluorination does not mitigate the risk of thermal

runaway.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

Objective: Determine the Onset Temperature (

) of decomposition.

Sample: 3–5 mg of intermediate.

Crucible: Gold-plated high-pressure crucible (to prevent catalytic decomposition by

steel/aluminum).

Atmosphere: Nitrogen (

).

Ramp:

from

to

.
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Critical Safety Thresholds:

Exotherm Onset: Typically

for mono-fluoronitrobenzenes.

Energy Release: Often exceeds

.

Hazard: Decomposition releases Hydrogen Fluoride (HF) and Nitrogen Oxides (

).[1]

Warning: Do not distill these compounds to dryness. The concentrated residue can accumulate

unstable byproducts. Always leave a "heel" of 10-20% volume in the pot.

Synthesis & Purification Workflows
A. Synthesis: Halogen Exchange (Halex)
The industry standard for producing fluorinated nitrobenzenes is the Halex reaction, replacing a

chloro-group with fluoride.

Reagents: Chloronitrobenzene precursor, Potassium Fluoride (KF).

Solvent: Sulfolane or DMF (High boiling, polar aprotic).

Catalyst: Phase Transfer Catalyst (e.g., Tetramethylammonium chloride,

) is essential to solubilize the fluoride ion.

Key Parameter: Water content must be
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. Water solvates

and kills reactivity.

B. Purification Decision Matrix
Selecting between crystallization and distillation depends on the physical state and thermal

stability.

Crude Reaction Mixture

Physical State at 25°C?

Liquid (e.g., 2-F, 2,4-DiF)

Liquid

Solid (e.g., 4-F, impure)

Solid

DSC Check:
Is T(onset) > T(boil) + 50°C?

Crystallization
(Solvent: IPA/Hexane)

Vacuum Distillation
(Keep T < 150°C)

Proceed with Distillation
(Use Wiped Film Evaporator)

Yes (Stable)

Use Column Chromatography
or Melt Crystallization

No (Unstable)

Click to download full resolution via product page
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Figure 1: Purification logic flow. Distillation is preferred for liquids but requires thermal validation

via DSC.

Reactivity Profile: Selectivity
In 2,4-difluoronitrobenzene, the nucleophile can attack either the 2-position (ortho) or 4-position

(para).

Kinetic Control: The ortho (2-F) position is often more reactive due to the inductive proximity

of the nitro group, despite steric hindrance.

Thermodynamic Control: The para (4-F) product is often more stable.

Solvent Effect: Non-polar solvents favor ortho-substitution (via H-bonding with the nitro group

if the nucleophile is an amine). Polar aprotic solvents (DMSO) favor para-substitution.
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Figure 2: Regioselectivity pathways in nucleophilic aromatic substitution of

difluoronitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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